2-t-Butyl-1,3,4-thiadiazol-5-yl Isocyanate

• CAS No.: 51508-06-6
• Molecular Formula: C7H9N3OS
• Molecular Weight: 183.23 g/mol
• IUPAC Name: 2-tert-butyl-5-isocyanato-1,3,4-thiadiazole
• InChI: InChI=1S/C7H9N3OS/c1-7(2,3)5-9-10-6(12-5)8-4-11/h1-3H3
• InChI Key: TWAUUVMXSRYMPA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NN=C(S1)N=C=O

Description

2-t-Butyl-1,3,4-thiadiazol-5-yl Isocyanate is a useful research compound. Its molecular formula is C7H9N3OS and its molecular weight is 183.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A saturated solution of phosgene in ethyl acetate (100 ml) was charged into a glass reaction vessel equipped with a mechanical stirrer. A slurry of 5-t-butyl-2-amino-1,3,4-thiadiazole (10 grams) in ethyl acetate (300 ml) was added to the reaction vessel, and the resulting mixture was stirred for a period of about 16 hours, resulting in the formation of a precipitate. The reaction mixture was then purged with nitrogen gas to remove unreacted phosgene. The purged mixture was then filtered to recover the desired product 5-t-butyl-1,3,4-thiadiazol-2-yl isocyanate dimer as a solid having a melting point of 261° to 263° C.

Synthesis routes and methods II

Procedure details

A saturated solution of phosgene in ethyl acetate (100 ml) was charged into a glass reaction vessel equipped with a mechanical stirrer. A slurry of 2-t-butyl-5-amino-1,3,4-thiadiazole (10 grams) in ethyl acetate (300 ml) was added to the reaction vessel and the resulting mixture was stirred for a period of about 16 hours resulting in the formation of a precipitate. The reaction mixture was then purged with nitrogen gas to remove unreacted phosgene. The purged mixture was then filtered to recover the desired product 2-t-butyl-1,3,4-thiadiazol-5-yl isocyanate dimer as a solid having a melting point of 261° to 263°C.